Cas no 13879-76-0 (2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate)
13879-76-0 structure
Product Name:2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate
CAS No:13879-76-0
MF:C20H25O6P
MW:392.382667303085
CID:1064585
PubChem ID:10596657
Update Time:2025-04-20
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate
- dibenzyl (2,2-dimethyl-1,3-dioxolan-4-yl)methyl phosphate
- Dibenzyl ((2,2-dimethyl-1,3-dioxolan-4-yl)methyl) phosphate
- (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate
- CID 10596657
- Phosphoric acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) ester
- 13879-76-0
- MFCD28138448
- (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphoric Acid Bis(phenylmethyl) Ester
- DB-292121
-
- Inchi: 1S/C20H25O6P/c1-20(2)22-15-19(26-20)16-25-27(21,23-13-17-9-5-3-6-10-17)24-14-18-11-7-4-8-12-18/h3-12,19H,13-16H2,1-2H3
- InChI Key: DYWQMEVAWGQPMX-UHFFFAOYSA-N
- SMILES: P(OCC1=CC=CC=C1)(OCC1=CC=CC=C1)(OCC1COC(C)(C)O1)=O
Computed Properties
- Exact Mass: 392.13895
- Monoisotopic Mass: 392.13887551 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 392.4
- XLogP3: 2.8
- Topological Polar Surface Area: 63.2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 498.0±40.0 °C at 760 mmHg
- Flash Point: 268.1±47.7 °C
- PSA: 63.22
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D472665-250mg |
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate |
13879-76-0 | 250mg |
$ 201.00 | 2023-09-07 | ||
| TRC | D472665-2.5g |
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate |
13879-76-0 | 2.5g |
$ 1608.00 | 2023-09-07 | ||
| abcr | AB541150-100mg |
(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate; . |
13879-76-0 | 100mg |
€228.00 | 2025-04-21 | ||
| abcr | AB541150-250mg |
(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate; . |
13879-76-0 | 250mg |
€373.70 | 2025-04-21 | ||
| abcr | AB541150-1g |
(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate; . |
13879-76-0 | 1g |
€1143.20 | 2025-04-21 | ||
| abcr | AB541150-2.5g |
(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl bis(phenylmethyl) phosphate; . |
13879-76-0 | 2.5g |
€1867.10 | 2025-04-21 |
2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
13879-76-0 (2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate) Related Products
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- 833465-01-3(Phosphoric acid, [(2S,4R,5R)-5-(hydroxymethyl)-2-phenyl-1,3-dioxolan-4-yl]methyl bis(phenylmethyl) ester)
- 228115-52-4(.beta.-D-Galactopyranose, 1,6-anhydro-3,4-O-(1-methylethylidene)-, bis(phenylmethyl) phosphate)
- 183999-08-8(Phosphoric acid, 2,3-dipropoxypropyl methyl phenylmethyl ester)
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